Cas no 13201-46-2 (2-methylbut-2-enoic acid)

• Product Name: 2-methylbut-2-enoic acid
• CAS No: 13201-46-2
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 199754
• Update Time: 2026-05-14

2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-
• 2-METHYLBUT-2-ENOIC ACID
• 2-Methyl-2-butenoic acid
• 2-Methylcrotonic acid
• Crotonic acid, 2-methyl-
• TIGLIC ACID
• α-Methylcrotonic acid
• FEMA 3599
• RARECHEM AL BO 0403
• 2-methyl-2-butenoicaci
• 2,3-DIMETHYLACRYLIC ACID
• E-2,3-DIMETHYLACRYLIC ACID
• CH3CH=C(CH3)COOH
• 2-methylbut-2-enoic acid

• Inchi： InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)
• InChI Key： UIERETOOQGIECD-UHFFFAOYSA-N
• SMILES： CC=C(C)C(=O)O

Computed Properties

• Exact Mass: 100.05244
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1

Experimental Properties

• Color/Form: Colorless triclinic crystals or rods with pungent smell
• Density: 0.969 g/mL at 25 °C(lit.)
• Melting Point: 61-64 °C(lit.)
• Boiling Point: 95-96 °C12 mm Hg(lit.)
• PSA: 37.3
• Solubility: Soluble in hot water, soluble in ethanol \ ether

2-methylbut-2-enoic acid Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• RTECS：GQ5430000
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Methyl-branched fatty acids

Additional information on 2-methylbut-2-enoic acid

2-Methylbut-2-enoic Acid (CAS No. 13201-46-2): A Comprehensive Overview

2-Methylbut-2-enoic acid, also known by its CAS registry number 13201-46-2, is a naturally occurring organic compound that has garnered significant attention in various scientific and industrial domains. This compound, classified as a carboxylic acid, exhibits a unique structure characterized by a five-carbon chain with a double bond and a methyl group substitution. Its chemical formula is C₆H₁₀O₂, and it exists in a solid state under standard conditions. The compound is widely recognized for its role in natural flavor compounds, particularly in fruits and beverages, where it contributes to the perception of sweetness and overall flavor profiles.

Recent advancements in analytical chemistry have enabled researchers to isolate and characterize 2-methylbut-2-enoic acid with unprecedented precision. Utilizing techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy, scientists have been able to confirm its structural integrity and stability under various conditions. These studies have also shed light on its thermodynamic properties, including its melting point, boiling point, and solubility in different solvents, which are critical for its application in food science and pharmaceuticals.

The synthesis of 2-methylbut-2-enoic acid has been optimized through both natural fermentation processes and chemical synthesis methods. In the food industry, it is often derived from microbial fermentation of carbohydrates, leveraging genetically engineered strains of bacteria or yeast to enhance production efficiency. On the other hand, chemical synthesis routes involve the use of alkylation or oxidation reactions, which have been refined to minimize byproduct formation and improve yield.

One of the most notable applications of CAS No. 13201-46-2 is in the flavoring industry, where it serves as a key component in creating natural fruit flavors. Its ability to mimic the taste of certain fruits, such as apples and pears, makes it invaluable in the development of beverages, confectioneries, and processed foods. Recent studies have explored the synergistic effects of combining 2-methylbut-2-enoic acid with other flavor compounds to enhance sensory profiles without compromising nutritional value.

In the pharmaceutical sector, 2-methylbut-2-enoic acid has shown potential as a precursor for bioactive compounds. Researchers have investigated its role in metabolic pathways and its ability to influence cellular responses. For instance, studies have demonstrated that this compound can modulate enzyme activity and interact with receptors involved in taste perception, opening new avenues for drug development.

Environmental scientists have also taken interest in CAS No. 13201-46-2, particularly regarding its biodegradability and impact on ecosystems. Recent research indicates that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. This finding is crucial for assessing its safety profile and ensuring sustainable practices in industries that utilize this compound.

From a regulatory standpoint, 2-methylbut-2-enioic acid is classified as Generally Recognized As Safe (GRAS) by regulatory bodies such as the U.S. Food and Drug Administration (FDA), allowing for its use in food additives at specified levels. However, ongoing research continues to monitor its long-term effects on human health and environmental systems to ensure compliance with evolving safety standards.

In conclusion, CAS No. 13201-46-2, or 2-methylbutenioic acid, stands as a multifaceted compound with applications spanning food science, pharmaceuticals, and environmental studies. Its natural occurrence, coupled with advancements in synthetic methods and analytical techniques, positions it as a vital component in modern industrial processes. As research continues to uncover new dimensions of this compound's properties and applications, its role in shaping future innovations remains undeniably significant.